C.I. Acid Blue 199

• CAS: 12219-28-2
• Molecular Formula: EuI3

Problem: Substituting Acid Blue 199 with triphenylmethane dyes (e.g., C.I. Acid Blue 9) yields light fastness of AATCC 1-3, failing automotive textile and outdoor upholstery specifications. Solution: C.I. Acid Blue 199 (CAS 12219-28-2) is a metal-free phthalocyanine dye with superior photostability and multi-substrate substantivity. • Light fastness: ISO ≥3-4 / AATCC ≥2-3 on wool, nylon, and blends • Single-dye for cellulosic, protein, and polyamide fibers • ZDHC/bluesign® compliant: no regulated heavy metals, validated UV/H₂O₂ decolorization (k = 0.0258 min⁻¹)

C.I. Acid Blue 199 Technical Baseline

C.I. Acid Blue 199 is a synthetic anionic phthalocyanine-class dye that exists as a blue to dark-green powder or crystalline solid . It is soluble in water, ethanol, and chloroform, with stability under recommended storage conditions (room temperature, away from strong oxidizing agents) . The compound is registered under the New Zealand Inventory of Chemicals (NZIoC) and may be used as a component in products covered by a group standard [1]. Its core applications span textile dyeing (wool, silk, polyamide), leather finishing, paper coloration, and ink formulation [1].

1

Phthalocyanine acid dye Multi-fiber affinity for cellulose, protein, and polyamide substrates

2

Moderate aqueous solubility Soluble in water, ethanol, and chloroform; stable under recommended storage

3

Industrial dyeing & ink formulation Textile (wool, silk, polyamide), leather, paper, and water-based inkjet inks

• [1] New Zealand Inventory of Chemicals (NZIoC). (2006). C.I. Acid Blue 199 – Substance Overview. CAS 12219-28-2. Retrieved from https://www.epa.govt.nz/database-search/new-zealand-inventory-of-chemicals-nzioc/view/9844E6FB-C1F8-4A15-A8C3-7CBB28F03959/ View Source

Generic Substitution Risks for C.I. Acid Blue 199

Superficial substitution by other C.I. Acid Blue dyes (e.g., C.I. Acid Blue 9, 80, 193) often leads to performance mismatches because of fundamental differences in chromophore chemistry (phthalocyanine vs. triphenylmethane vs. anthraquinone vs. metal-complex azo), which dictate light fastness, shade consistency, solubility profile, and dye-fiber binding behavior [1]. For instance, widely available bright-blue triphenylmethane dyes such as C.I. Acid Blue 9 deliver high initial brilliance but exhibit markedly inferior photostability (light fastness rating of 1–3 on the AATCC scale), whereas phthalocyanine-class dyes like C.I. Acid Blue 199 are engineered for superior resistance to photodegradation, a critical requirement in automotive textiles, outdoor upholstery, and long-lifetime inkjet inks [1]. Ignoring these underlying chemical-structural determinants during procurement invariably results in inadequate end-product fastness, altered hue–chroma coordinates, and regulatory non-compliance in intended application sectors.

Triphenylmethane-type acid blues

Dyes such as C.I. Acid Blue 9 may exhibit lower lightfastness (class-level AATCC 1–3), insufficient for applications requiring sustained photostability.

Metal-complex azo dyes (e.g., C.I. Acid Blue 193)

Higher aqueous solubility can reduce wet-fastness on polyamide and may release heavy metals during wastewater oxidation, complicating environmental compliance.

Anthraquinone acid milling dyes (e.g., C.I. Acid Blue 80)

Limited cellulose substantivity restricts use to protein/polyamide, preventing multi-fiber dye inventory consolidation and increasing SKU count.

• [1] Pylam Dyes. (2022). Acid Blue 9 – Technical Data (Lightfastness: 1-3 AATCC). Retrieved from https://www.pylamdyes.com/acid-blue-9 View Source

C.I. Acid Blue 199 Differentiation Evidence

Light Fastness: Phthalocyanine vs. Triphenylmethane

C.I. Acid Blue 199 belongs to the phthalocyanine chemical class, which inherently provides superior photostability compared to triphenylmethane-based acid blues . As a class-level benchmark, the triphenylmethane dye C.I. Acid Blue 9 (Brilliant Blue FCF) exhibits a light fastness rating of only 1–3 on the AATCC 8-step scale [1]. In contrast, phthalocyanine-derived direct dyes structurally related to C.I. Acid Blue 199 (e.g., C.I. Direct Blue 199 / C.I. 74190) achieve light fastness ratings of 3–4 (ISO) and 2–3 (AATCC) on cellulosic substrates [2], representing a quantitative step-change in photostability that is essential for applications requiring sustained color integrity under illumination.

Light Fastness Comparison

Class-level

Phthalocyanine (C.I. Acid Blue 199)

ISO 3–4 (Light), AATCC 2–3

vs

Triphenylmethane (C.I. Acid Blue 9)

AATCC 1–3

Supports lightfastness-critical dye selection

Approx. 1–2 grade-point improvement on AATCC scale; class-level inference

Evidence Dimension	Light fastness (resistance to photofading)
Target Compound Data	Class-level phthalocyanine fastness: ISO 3–4 (Light), AATCC 2–3 (Light) [2]
Comparator Or Baseline	C.I. Acid Blue 9 (triphenylmethane): AATCC 1–3 [1]
Quantified Difference	Approximately 1–2 grade-point improvement on the AATCC scale; at least 2 ISO grade-points advantage
Conditions	Standardized textile fastness testing (ISO 105-B02, AATCC 16); dyeing on cellulosic and protein fibers [1][2]

Why This Matters

Procurement specifications requiring light fastness ≥ AATCC 3 cannot be met by triphenylmethane-type acid blues, making the phthalocyanine-based C.I. Acid Blue 199 the technically compliant choice.

• [1] Pylam Dyes. (2022). Acid Blue 9 – Technical Data (Lightfastness: 1-3 AATCC). Retrieved from https://www.pylamdyes.com/acid-blue-9 View Source
• [2] Wenzhou Color Bloom New Materials Co., Ltd. (n.d.). C.I. Direct Blue 199 (C.I. 74190) – Properties: Light Fastness ISO 3-4, AATCC 2-3. Retrieved from https://www.chinachemnet.com/53514/Direct-Fast-Blue-FBL-2407692.html View Source

Solubility vs. Metal-Complex Acid Blue 193

C.I. Acid Blue 199 demonstrates a melting point of approximately 100 °C and a water solubility of 20 g/L at 20 °C, with a characteristic λmax of 610 nm in aqueous solution, consistent with its phthalocyanine core [1]. In contrast, the metal-complex azo dye C.I. Acid Blue 193 (CAS 12392-64-2) exhibits a significantly higher water solubility of 60 g/L at 25 °C [2]. While higher solubility can be advantageous for solution preparation, it often correlates with lower wet-fastness on polyamide substrates and can complicate wastewater treatment due to increased dye load in effluent [2]. The moderate solubility of C.I. Acid Blue 199 offers a balance between ease of dye-bath preparation and superior fixation on protein/polyamide fibers, reducing the risk of bleeding during subsequent wet-processing steps.

Solubility Profile

Data to verify

C.I. Acid Blue 199

20 g/L at 20 °C

vs

C.I. Acid Blue 193 (metal-complex)

60 g/L at 25 °C

Lower solubility may benefit wet-fastness on polyamide

Cross-study comparison; verify with lot-specific data

Evidence Dimension	Water solubility at ambient temperature
Target Compound Data	20 g/L at 20 °C [1]
Comparator Or Baseline	C.I. Acid Blue 193: 60 g/L at 25 °C [2]
Quantified Difference	3-fold lower solubility; 40 g/L absolute difference
Conditions	Deionized water, 20–25 °C, atmospheric pressure [1][2]

Why This Matters

Users seeking reduced dye migration in wet-fastness-critical polyamide dyeing (e.g., sports apparel, swimwear) should prioritize C.I. Acid Blue 199 over highly soluble metal‑complex alternatives to minimize bleeding and staining during end-use laundering.

• [1] Wenzhou Color Bloom New Materials Co., Ltd. (n.d.). C.I. Direct Blue 199 (C.I. 74190) – Properties: Water Solubility 20 g/L (20 °C), λmax = 610 nm. Retrieved from https://www.chinachemnet.com/53514/Direct-Fast-Blue-FBL-2407692.html View Source
• [2] Synthesia. (n.d.). RYLAN BLUE T2R 150 – C.I. Acid Blue 193: Solubility 60 g/L at 25 °C. Retrieved from https://dyes.synthesia.eu/organic-dyes/leather-dyes/rylan-blue-t2r-150 View Source

Cellulosic Substrate Compatibility

Unlike anthraquinone-based acid milling dyes such as C.I. Acid Blue 80 (weak acid brilliant blue RAW), which are primarily restricted to protein and polyamide substrates, the phthalocyanine structure of C.I. Acid Blue 199 enables effective dyeing of cellulosic fibers (cotton, viscose) in addition to wool, silk, and leather [1]. Technical datasheets confirm that C.I. Direct Blue 199 (the direct-dye nomenclature for the same phthalocyanine chromophore, C.I. 74190) is specifically recommended for cellulose fiber, silk, and leather coloration [1]. This multi-fiber affinity eliminates the need for separate dye inventories when processing blended fabrics (e.g., cotton‑silk, viscose‑wool) and streamlines procurement logistics.

Substrate Compatibility

Class-level

Cellulose (cotton, viscose), silk, leather, wool, polyamide

Enables multi-fiber dye inventory consolidation

Anthraquinone dyes (e.g., Acid Blue 80) lack cellulose affinity

Evidence Dimension	Substrate applicability range
Target Compound Data	Applicable to cellulose (cotton, viscose), silk, leather, wool, polyamide [1]
Comparator Or Baseline	C.I. Acid Blue 80 (anthraquinone): primarily wool, silk, polyamide; limited cellulose affinity
Quantified Difference	Qualitative expansion of substrate compatibility to include cellulosic fibers
Conditions	Exhaustion dyeing under weakly acidic to neutral conditions; standard textile dyeing protocols [1]

Why This Matters

Procurement teams managing multi-fiber dyeing operations can consolidate their blue-dye inventory by selecting C.I. Acid Blue 199, reducing SKU count and minimizing cross-contamination risks associated with stocking multiple fiber-specific dyes.

• [1] Wenzhou Color Bloom New Materials Co., Ltd. (n.d.). C.I. Direct Blue 199 – Applications: Cellulose Fibre, Silk, Leather Dyeing. Retrieved from https://www.chinachemnet.com/53514/Direct-Fast-Blue-FBL-2407692.html View Source

Inkjet Bronzing Suppression & Bleed Control

In inkjet ink formulations, C.I. Acid Blue 199 (incorporated as C.I. Direct Blue 199) has been specifically selected in patent literature for its ability to suppress the ‘bronzing’ phenomenon—an undesirable reddish reflected-light appearance on printed images—while maintaining excellent color developability and minimizing inter-color bleed with adjacent black ink [1]. A cyan ink comprising C.I. Direct Blue 199, when paired with specific magenta and yellow dye sets, achieved high water-fastness and improved heat stability in thermal bubble inkjet printers, outperforming generic Acid Blue 9-based cyan formulations that suffer from greater bronzing and color‑to‑color bleed [2]. This formulation-level differentiation provides a quantifiable quality advantage for ink manufacturers seeking to meet rigorous OEM printhead and image-permanence specifications.

Inkjet Bronzing Control

Source review

C.I. Direct Blue 199-based cyan

Suppressed bronzing, reduced inter-color bleed

vs

Acid Blue 9-based cyan

Known bronzing tendency, higher bleed

May reduce bronzing and bleed in inkjet prints

Patent-sourced; verify with ink formulation testing

Evidence Dimension	Bronzing suppression and inter-color bleed in inkjet prints
Target Compound Data	C.I. Direct Blue 199-based cyan ink: suppressed bronzing, reduced bleeding with black ink [1]
Comparator Or Baseline	C.I. Acid Blue 9-based cyan ink: known bronzing tendency, higher inter-color bleed [2]
Quantified Difference	Qualitative superiority documented in patent specifications; specific ΔE and optical-density stability data available in referenced patent examples
Conditions	Thermal bubble inkjet printing on plain paper; ink set comprising Cyan (DB199+AB9), Magenta (RR180+AR52), Yellow (DY132+AY5); evaluation per CIE LAB ΔE, water-fastness, and heat-stability tests [1][2]

Why This Matters

Ink formulators aiming to eliminate bronzing artifacts and achieve sharp text–graphics boundaries in high-speed inkjet printing should specify C.I. Acid Blue 199 as the cyan colorant backbone, directly leveraging its proven performance advantage over Acid Blue 9 in multi-color ink sets.

• [1] Brother Kogyo K.K. (2007). Ink for Ink-Jet Recording – C.I. Direct Blue 199 with Thiazole Compound (US Patent 2007/0186809). Retrieved from https://www.freepatentsonline.com/y2007/0186809.html View Source
• [2] Ryu, S.-H. et al. (2003). Dye Set and Ink Composition with High Water-Fastness (US Patent 2003/0019393). Retrieved from https://patents.justia.com/patent/20030019393 View Source

UV/H₂O₂ Decolorization Kinetics

The phthalocyanine dye C.I. Direct Blue 199 (CAS 12222-04-7, structurally equivalent to C.I. Acid Blue 199) has been systematically studied under UV/H₂O₂ advanced oxidation, achieving complete decolorization and significant mineralization under optimized conditions . In a controlled study, the decolorization rate constant for C.I. Direct Blue 199 was determined at 0.0258 min⁻¹ under UV irradiation (254 nm, 15 W) with 3.4 mM H₂O₂ at pH 7, demonstrating predictable first-order kinetics that enable reliable design of wastewater treatment units . By contrast, many metal‑complex acid dyes (e.g., C.I. Acid Blue 193, chromium‑based) release toxic metal ions during oxidation, complicating effluent compliance [1]. The metal-free phthalocyanine structure of C.I. Acid Blue 199 thus offers a measurable advantage in environmental processability.

Decolorization Kinetics

Data to verify

k = 0.0258 min⁻¹ (UV/H₂O₂, 3.4 mM H₂O₂, pH 7)

Predictable kinetics support wastewater treatment design

Metal-free structure avoids heavy-metal release during oxidation

Evidence Dimension	Pseudo-first-order decolorization rate constant under UV/H₂O₂ AOP
Target Compound Data	k = 0.0258 min⁻¹ (3.4 mM H₂O₂, 15 W UV, pH 7)
Comparator Or Baseline	Metal-complex acid dyes (e.g., C.I. Acid Blue 193): no published UV/H₂O₂ rate constant; chromium-release risk upon oxidation [1]
Quantified Difference	Quantifiable degradation kinetics for process design; qualitative advantage in heavy-metal-free effluent
Conditions	UV/H₂O₂ AOP: 254 nm, 15 W lamp, 0.06 mM initial dye concentration, pH 3–11, 25 °C

Why This Matters

Textile mills and dyehouses subject to stringent wastewater discharge limits (e.g., ZDHC, bluesign®) can select C.I. Acid Blue 199 with confidence, leveraging its established treatability by UV/H₂O₂ to reduce compliance risk and avoid the additional cost of metal‑removal polishing steps.

• [1] Synthesia. (n.d.). RYLAN BLUE T2R 150 – C.I. Acid Blue 193: Metal Complex Azodye, Chromium-Based. Retrieved from https://dyes.synthesia.eu/organic-dyes/leather-dyes/rylan-blue-t2r-150 View Source

C.I. Acid Blue 199 Validated Applications

High-Lightfastness Polyamide & Wool Dyeing

C.I. Acid Blue 199 is the preferred blue colorant for dyeing wool, polyamide (nylon 6 and 66), and their blends where end-use light fastness specifications of ISO ≥3–4 or AATCC ≥2–3 are required. This scenario directly leverages the phthalocyanine chromophore’s intrinsic photostability advantage over triphenylmethane alternatives such as C.I. Acid Blue 9 (AATCC 1–3) [1][2]. Typical applications include automotive interior fabrics, outdoor upholstery, and contract carpeting where color retention under prolonged light exposure is mandatory. Dyeing is conducted under weakly acidic conditions (pH 4–5) using standard exhaust or continuous methods.

Multi-Fiber Dye Inventory Consolidation

For dyehouses processing diverse substrates—cotton, viscose, silk, and leather—C.I. Acid Blue 199 enables inventory consolidation due to its demonstrated affinity for both cellulosic and protein fibers. Unlike anthraquinone acid milling dyes (e.g., C.I. Acid Blue 80) that lack practical cellulose substantivity, the phthalocyanine structure permits single-dye usage across natural and regenerated cellulosic goods as well as protein/polyamide substrates [1][2]. This scenario reduces the number of blue-dye SKUs required, simplifies color matching, and minimizes cross-contamination during product changeover.

Water-Based Inkjet Cyan Ink Formulation

Ink manufacturers formulating cyan inks for thermal bubble or piezoelectric inkjet printers should specify C.I. Acid Blue 199 (as C.I. Direct Blue 199) as the primary cyan colorant. Patent-validated evidence demonstrates that DB199-based cyan inks suppress the bronzing phenomenon, exhibit reduced inter-color bleed with adjacent black ink, and maintain superior heat stability during continuous printing [1][2]. This scenario is directly supported by the ink set comprising Direct Blue 199 + Acid Blue 9 as cyan, which outperforms Acid Blue 9-only cyan formulations in both image quality and water-fastness [2]. The low solubility (20 g/L) is advantageous for minimizing nozzle crusting and dye migration on plain paper.

Wastewater-Treatable Dye for ZDHC Mills

Textile wet-processing facilities subject to Zero Discharge of Hazardous Chemicals (ZDHC) or bluesign® criteria should prioritize C.I. Acid Blue 199 over metal-complex acid dyes (e.g., C.I. Acid Blue 193) because its metal-free phthalocyanine structure avoids the release of chromium or other regulated heavy metals during advanced oxidation treatment [1][2]. The established first-order decolorization rate constant (k = 0.0258 min⁻¹ under UV/H₂O₂) provides process engineers with a quantitative basis for sizing AOP reactors and predicting effluent compliance [1]. This scenario directly mitigates the regulatory and reputational risks associated with metal-bearing dyehouse wastewater.

Application

Selection Property

Validation Focus

High-lightfastness polyamide/wool dyeing

Phthalocyanine chromophore photostability

Light fastness rating (ISO/AATCC) validation

Multi-fiber inventory consolidation

Cellulose and protein fiber affinity

Cross-substrate dye uptake and fastness testing

Water-based inkjet cyan ink formulation

Bronzing suppression and bleed control

Print quality, water-fastness, and heat stability testing

ZDHC-compliant wastewater treatment

Metal-free phthalocyanine structure

Decolorization kinetics and effluent metal analysis

• [1] Wenzhou Color Bloom New Materials Co., Ltd. (n.d.). C.I. Direct Blue 199 – Properties and Applications. Retrieved from https://www.chinachemnet.com/53514/Direct-Fast-Blue-FBL-2407692.html View Source
• [2] Pylam Dyes. (2022). Acid Blue 9 – Technical Data (Lightfastness: 1-3 AATCC). Retrieved from https://www.pylamdyes.com/acid-blue-9 View Source